(1-Benzyl-6-fluoro-1,2,3-benzotriazol-5-yl)boronic acid
Overview
Description
“(1-Benzyl-6-fluoro-1,2,3-benzotriazol-5-yl)boronic acid” is a boronic acid derivative with the CAS Number: 2377605-77-9. It has a molecular weight of 271.06 . It is not intended for human or veterinary use and is for research use only.
Molecular Structure Analysis
The InChI code for “(1-Benzyl-6-fluoro-1,2,3-benzotriazol-5-yl)boronic acid” is1S/C13H11BFN3O2/c15-11-7-13-12 (6-10 (11)14 (19)20)16-17-18 (13)8-9-4-2-1-3-5-9/h1-7,19-20H,8H2 . This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
“(1-Benzyl-6-fluoro-1,2,3-benzotriazol-5-yl)boronic acid” has a molecular formula of C13H11BFN3O2 and a molecular weight of 271.06 . It should be stored in a refrigerated environment .Scientific Research Applications
Suzuki–Miyaura Cross-Coupling
Suzuki–Miyaura coupling: is a widely applied transition metal-catalyzed carbon–carbon bond-forming reaction. The use of boronic acids, such as (1-Benzyl-6-fluoro-1,2,3-benzotriazol-5-yl)boronic acid, is crucial in this process due to their stability and functional group tolerance. These reagents facilitate the coupling of different organic fragments, leading to the synthesis of various complex molecules .
Organic Synthesis of Drug Molecules
Boronic acids are pivotal in the synthesis of pharmaceuticals . They are involved in the formation of carbon–nitrogen bonds, which are essential in creating a wide range of therapeutic agents. The benzylic position of the molecule makes it a valuable intermediate in the construction of drug molecules with potential antimicrobial properties .
Analytical Chemistry Techniques
In analytical chemistry , boronic acids are utilized in chromatography and mass spectrometry to improve the detection and quantification of analytes. Their chemical properties enhance the separation and identification of compounds in complex mixtures .
Safety and Hazards
properties
IUPAC Name |
(1-benzyl-6-fluorobenzotriazol-5-yl)boronic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11BFN3O2/c15-11-7-13-12(6-10(11)14(19)20)16-17-18(13)8-9-4-2-1-3-5-9/h1-7,19-20H,8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IXUTVJRFSXXKOF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC2=C(C=C1F)N(N=N2)CC3=CC=CC=C3)(O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11BFN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-Benzyl-6-fluoro-1,2,3-benzotriazol-5-yl)boronic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-methyl-1-(3-methyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1H-pyrazol-5-ol](/img/structure/B2905126.png)
![2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-N-(3-fluorophenyl)-2-oxoacetamide](/img/structure/B2905128.png)
![2-((1H-benzo[d]imidazol-2-yl)methyl)aniline dihydrochloride](/img/structure/B2905131.png)
![9-(4-chlorophenyl)-3-[(3,4-dichlorophenyl)methyl]-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione](/img/structure/B2905133.png)
![N-benzyl-2-(4-(3,5-dimethylphenoxy)-1-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)acetamide](/img/structure/B2905136.png)
![1-((2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-3-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)urea](/img/structure/B2905140.png)
